molecular formula C7H9BrO3 B8702655 4H-1,3-Dioxin-4-one, 5-bromo-2,2,6-trimethyl- CAS No. 104687-80-1

4H-1,3-Dioxin-4-one, 5-bromo-2,2,6-trimethyl-

Cat. No.: B8702655
CAS No.: 104687-80-1
M. Wt: 221.05 g/mol
InChI Key: BUYXYSZFWWMPCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4H-1,3-Dioxin-4-one, 5-bromo-2,2,6-trimethyl- is a useful research compound. Its molecular formula is C7H9BrO3 and its molecular weight is 221.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4H-1,3-Dioxin-4-one, 5-bromo-2,2,6-trimethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4H-1,3-Dioxin-4-one, 5-bromo-2,2,6-trimethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

104687-80-1

Molecular Formula

C7H9BrO3

Molecular Weight

221.05 g/mol

IUPAC Name

5-bromo-2,2,6-trimethyl-1,3-dioxin-4-one

InChI

InChI=1S/C7H9BrO3/c1-4-5(8)6(9)11-7(2,3)10-4/h1-3H3

InChI Key

BUYXYSZFWWMPCG-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=O)OC(O1)(C)C)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Bromine (0.105 mol, 5.38 ml) was added dropwise to a 20° C. solution of 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TKD, 0.1 mol, 14.2 g) in 100 ml CH2Cl2 over five minutes. The reaction solution was rapidly decolorized and hydrogen bromide evolved. After 15 minutes, the solvent was removed in vacuo to provide 22 g (99%, >95% pure by NMR) of a pale yellow oil which solidified upon refrigeration. Flash chromatography (10% ether/hexane on silica) afforded 16.5 g (75%) of the title compound as colorless plates.
Quantity
5.38 mL
Type
reactant
Reaction Step One
Quantity
14.2 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ether hexane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
75%

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